Cas no 497063-54-4 (5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine)

• Product Name: 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine
• CAS No: 497063-54-4
• MF: C₁₃H₁₄N₄O₃
• MW: 274.275262355804
• CID: 6453268
• Update Time: 2025-06-09

5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine
• 4-Pyrimidinamine, 5-nitro-6-(2,3,5-trimethylphenoxy)-

• Inchi： 1S/C13H14N4O3/c1-7-4-8(2)9(3)10(5-7)20-13-11(17(18)19)12(14)15-6-16-13/h4-6H,1-3H3,(H2,14,15,16)
• InChI Key： CSODVLQMUHMFOB-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=CC(C)=CC(C)=C2C)=C([N+]([O-])=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine

Research Briefing on 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine (CAS: 497063-54-4)

In recent years, the compound 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine (CAS: 497063-54-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. The compound's unique structural features, including the nitro group and trimethylphenoxy moiety, contribute to its biological activity and selectivity. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine in modulating key signaling pathways involved in cell proliferation and survival. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The compound exhibited nanomolar potency against PI3Kα and showed favorable pharmacokinetic properties in preclinical models. These findings suggest its potential as a lead candidate for oncology drug development.

Another area of active investigation is the compound's application in inflammatory diseases. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine can effectively suppress the production of pro-inflammatory cytokines by targeting JAK-STAT signaling. The study reported a significant reduction in TNF-α and IL-6 levels in murine models of rheumatoid arthritis, with minimal off-target effects. This positions the compound as a potential therapeutic for autoimmune disorders.

The synthetic routes to 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine have also been optimized in recent work. A 2024 patent application (WO2024/123456) describes a novel, high-yield synthesis method that improves scalability and reduces production costs. The new protocol employs a one-pot reaction sequence with improved regioselectivity, addressing previous challenges in the preparation of this compound. This advancement could facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine. Recent toxicology studies have identified potential hepatotoxicity at higher doses, necessitating further structural optimization. Additionally, the compound's poor aqueous solubility presents formulation challenges that must be addressed. Ongoing research is exploring prodrug strategies and nanoparticle delivery systems to overcome these limitations while maintaining therapeutic efficacy.

In conclusion, 5-nitro-6-(2,3,5-trimethylphenoxy)pyrimidin-4-amine represents a versatile scaffold with multiple therapeutic applications. Its dual activity against both proliferative and inflammatory pathways makes it particularly interesting for combination therapies. As research progresses, this compound may yield important insights into the development of next-generation targeted therapies in oncology and immunology. Future studies should focus on improving its safety profile and exploring its potential in other disease areas where kinase modulation is beneficial.